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Compound of Interest

Compound Name: 4-Bromo-7-nitroisoindolin-1-one

Cat. No.: B1288942 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential physicochemical data for 4-Bromo-7-nitroisoindolin-1-one, a

compound of interest in contemporary chemical research and pharmaceutical development.

Core Molecular Data
The fundamental molecular attributes of 4-Bromo-7-nitroisoindolin-1-one are summarized

below. These data points are critical for a range of applications, from reaction stoichiometry to

analytical characterization.

Parameter Value

Molecular Formula C8H5BrN2O3

Molecular Weight 257.04 g/mol [1]

The isoindolin-1-one scaffold is a significant structural motif present in numerous natural

products and synthetic molecules that exhibit a wide array of biological activities.[1] As a

functionalized derivative, 4-Bromo-7-nitroisoindolin-1-one's chemical nature is influenced by

the electron-withdrawing effects of the 7-nitro group and the lactam's carbonyl function.[1] This

electronic characteristic governs its reactivity in various aromatic substitution reactions.[1]
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The carbon-bromine bond at the C-4 position is a primary site for nucleophilic aromatic

substitution, often facilitated by transition-metal catalysis.[1] The bromine atom serves as an

effective leaving group, particularly in palladium-catalyzed cross-coupling reactions, making it a

versatile building block in organic synthesis.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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